Cas no 61608-90-0 (Benzaldehyde, 2-(1-phenylethyl)-)

• Product Name: Benzaldehyde, 2-(1-phenylethyl)-
• CAS No: 61608-90-0
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 472995
• PubChem ID: 12535348
• Update Time: 2025-04-19

Benzaldehyde, 2-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(1-phenylethyl)-
• 2-(1-phenylethyl)benzaldehyde
• 61608-90-0
• SCHEMBL9806332
• DTXSID60501644
• JXIMXDWYILVTRJ-UHFFFAOYSA-N
• phenyl(formylphenyl)ethane

• Inchi： 1S/C15H14O/c1-12(13-7-3-2-4-8-13)15-10-6-5-9-14(15)11-16/h2-12H,1H3
• InChI Key： JXIMXDWYILVTRJ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.10452
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07